Cas no 1427453-15-3 (Methyl 4-cyano-2-methoxy-3-methylbenzoate)

• Product Name: Methyl 4-cyano-2-methoxy-3-methylbenzoate
• CAS No: 1427453-15-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4951580
• Update Time: 2025-10-31

Methyl 4-cyano-2-methoxy-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-methoxy-3-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-8(6-12)4-5-9(10(7)14-2)11(13)15-3/h4-5H,1-3H3
• InChI Key： ZZURPUCVUQZGMR-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)OC)=CC=C(C#N)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-cyano-2-methoxy-3-methylbenzoate

Recent Advances in the Synthesis and Applications of Methyl 4-cyano-2-methoxy-3-methylbenzoate (CAS: 1427453-15-3)

Methyl 4-cyano-2-methoxy-3-methylbenzoate (CAS: 1427453-15-3) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and potential applications in drug discovery and development.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the efficient synthesis of Methyl 4-cyano-2-methoxy-3-methylbenzoate via a multi-step reaction sequence. The study emphasized the optimization of reaction conditions to achieve high yields and purity, which are critical for its subsequent use in pharmaceutical applications. The compound's structural features, including the cyano and methoxy groups, make it a versatile building block for further chemical modifications.

Another significant development was reported in the field of oncology, where Methyl 4-cyano-2-methoxy-3-methylbenzoate was utilized as a precursor in the synthesis of small-molecule inhibitors targeting specific cancer pathways. The study demonstrated the compound's potential in enhancing the efficacy of targeted therapies, particularly in cases of drug-resistant tumors. These findings underscore the importance of this intermediate in the design of next-generation anticancer agents.

Furthermore, recent research has investigated the pharmacokinetic properties of derivatives synthesized from Methyl 4-cyano-2-methoxy-3-methylbenzoate. These studies have provided valuable insights into the compound's metabolic stability and bioavailability, which are crucial for its development into viable drug candidates. Advanced analytical techniques, such as LC-MS and NMR spectroscopy, were employed to characterize the derivatives and assess their therapeutic potential.

In addition to its pharmaceutical applications, Methyl 4-cyano-2-methoxy-3-methylbenzoate has also been explored in material science. A study published in ACS Applied Materials & Interfaces highlighted its use in the development of organic semiconductors. The compound's unique electronic properties, attributed to its conjugated system, make it a promising candidate for optoelectronic devices. This interdisciplinary approach opens new avenues for the utilization of this compound beyond traditional medicinal chemistry.

In conclusion, Methyl 4-cyano-2-methoxy-3-methylbenzoate (CAS: 1427453-15-3) continues to be a compound of significant interest in both pharmaceutical and material science research. Its versatile chemical structure and broad applicability make it a valuable intermediate for the synthesis of bioactive molecules and functional materials. Future research is expected to further explore its potential, particularly in the context of personalized medicine and advanced material design.